![molecular formula C23H11N3O7 B3464414 5-(3-nitrobenzoyl)-2,2'-biisoindole-1,1',3,3'-tetrone](/img/structure/B3464414.png)
5-(3-nitrobenzoyl)-2,2'-biisoindole-1,1',3,3'-tetrone
Overview
Description
The compound “5-(3-nitrobenzoyl)-2,2’-biisoindole-1,1’,3,3’-tetrone” likely contains a nitrobenzoyl group attached to a biisoindole tetrone structure. Nitrobenzoyl compounds are a class of organic compounds containing a nitro group (-NO2) attached to a benzoyl group (C6H5CO-). Biisoindole tetrone is a type of polycyclic aromatic compound with two isoindole units .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple aromatic rings and the nitro group. The nitro group is a strong electron-withdrawing group, which would influence the electronic structure of the molecule .Chemical Reactions Analysis
Nitrobenzoyl compounds can undergo various reactions, including reduction of the nitro group to an amine, and nucleophilic acyl substitution reactions . The specific reactions that “5-(3-nitrobenzoyl)-2,2’-biisoindole-1,1’,3,3’-tetrone” might undergo would depend on the specific conditions and reagents used.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the nitro group could increase the compound’s reactivity. It might also impact the compound’s solubility due to the polarity of the nitro group .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(1,3-dioxoisoindol-2-yl)-5-(3-nitrobenzoyl)isoindole-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H11N3O7/c27-19(12-4-3-5-14(10-12)26(32)33)13-8-9-17-18(11-13)23(31)25(22(17)30)24-20(28)15-6-1-2-7-16(15)21(24)29/h1-11H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKWJFGUKSZAKCM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)N3C(=O)C4=C(C3=O)C=C(C=C4)C(=O)C5=CC(=CC=C5)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H11N3O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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